N-(4-methoxyphenyl)-3-(4-methylpiperidin-1-yl)propanamide

• Molecular Formula: C16H24N2O2
• Molecular Weight: 276.37 g/mol
• IUPAC Name: N-(4-methoxyphenyl)-3-(4-methylpiperidin-1-yl)propanamide
• InChI: InChI=1S/C16H24N2O2/c1-13-7-10-18(11-8-13)12-9-16(19)17-14-3-5-15(20-2)6-4-14/h3-6,13H,7-12H2,1-2H3,(H,17,19)
• InChI Key: WQQYCJZSFNAKSC-UHFFFAOYSA-N
• SMILES: CC1CCN(CC1)CCC(=O)NC2=CC=C(C=C2)OC

Description

MMPP is a synthetic compound that has been developed as a potential tool for scientific research. It has been found to have a range of applications in various fields, including neuroscience, pharmacology, and biochemistry. The compound has been synthesized using several methods, and its mechanism of action has been extensively studied.

Mechanism of Action

The mechanism of action of MMPP is complex and involves the modulation of several neurotransmitter systems. The compound has been shown to inhibit the reuptake of dopamine, which results in increased dopamine levels in the brain. MMPP also modulates the activity of serotonin receptors, which has been linked to its anxiolytic effects.
Biochemical and Physiological Effects:
MMPP has been found to exhibit a range of biochemical and physiological effects. The compound has been shown to inhibit the reuptake of dopamine, which results in increased dopamine levels in the brain. This effect has been linked to the compound's potential applications in the treatment of addiction. MMPP has also been found to modulate the activity of serotonin receptors, which has been linked to its anxiolytic effects.

Advantages and Limitations for Lab Experiments

The use of MMPP in scientific research has several advantages. The compound is easy to synthesize and purify, making it readily available for use in experiments. MMPP has also been shown to exhibit a range of biochemical and physiological effects, making it a useful tool for investigating the role of dopamine and serotonin in various physiological processes. However, the use of MMPP in experiments is not without limitations. The compound has been found to exhibit some toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for research involving MMPP. One potential area of investigation is the development of new compounds that exhibit similar biochemical and physiological effects. Another area of research is the investigation of the potential therapeutic applications of MMPP in the treatment of addiction, depression, and anxiety. Additionally, the use of MMPP in combination with other compounds may lead to the development of new treatments for a range of neurological disorders.

Synthesis Methods

MMPP can be synthesized using several methods, including the reaction of 4-methoxyphenylacetonitrile with 4-methylpiperidine in the presence of a reducing agent. The reaction yields MMPP as a white crystalline solid, which can be purified using standard techniques.

Scientific Research Applications

MMPP has been extensively studied for its potential applications in scientific research. It has been found to exhibit a range of biochemical and physiological effects, including the inhibition of dopamine uptake and the modulation of serotonin receptors. MMPP has been used in studies investigating the role of dopamine and serotonin in various physiological processes, including addiction, depression, and anxiety.